
Application Notes and Protocols for
Photoaffinity Labeling Using 2-Azido-4-

bromophenol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Azido-4-bromophenol

CAS No.: 58018-51-2

Cat. No.: B1383003

Get Quote

Introduction: Illuminating Biological Interactions
with Precision
Photoaffinity labeling (PAL) is a powerful chemical biology technique used to identify and

characterize interactions between small molecules and their biological targets, primarily

proteins.[1][2][3][4] This method provides a means to convert non-covalent interactions into

stable covalent bonds through photo-activation, enabling the identification of binding partners

that might otherwise be missed due to transient or weak affinities.[3] The core of this technique

lies in a specially designed chemical probe, which consists of three key components: a

recognition element that binds to the target, a photoreactive group that forms a covalent bond

upon irradiation with UV light, and often a reporter tag (like biotin or a fluorescent dye) for

detection and enrichment.[1]

This guide provides a detailed, step-by-step protocol for the application of 2-Azido-4-
bromophenol in photoaffinity labeling experiments. Aryl azides, such as 2-Azido-4-
bromophenol, are a class of photoreactive groups valued for their relatively small size, which
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minimizes perturbation of the parent molecule's biological activity.[1] Upon UV irradiation, they

form highly reactive nitrene intermediates that can insert into a variety of chemical bonds in

their immediate vicinity, effectively "tagging" the interacting biomolecule.[5][6] The presence of

a bromine atom on the phenyl ring of 2-Azido-4-bromophenol offers a potential site for further

chemical modification, for example, through cross-coupling reactions, allowing for the synthesis

of a diverse range of photoaffinity probes.

This document is intended for researchers, scientists, and drug development professionals

seeking to employ photoaffinity labeling to elucidate drug mechanisms of action, identify off-

target effects, and map protein-ligand interaction sites.

Chemical and Physical Properties of 2-Azido-4-
bromophenol
A thorough understanding of the chemical and physical properties of 2-Azido-4-bromophenol
is crucial for its effective use. While specific data for this compound is not readily available, we

can infer its properties from closely related analogs like 2-amino-4-bromophenol and 4-

bromophenol.

Property Value (Estimated) Rationale/Reference

Molecular Formula C₆H₄BrN₃O Based on chemical structure

Molecular Weight 229.02 g/mol
Calculated from molecular

formula

Appearance White to light yellow solid
Based on similar bromophenol

compounds[7]

Melting Point ~130-135 °C
Based on 2-amino-4-

bromophenol

UV Activation Wavelength 254-300 nm Typical for aryl azides[1]

Storage Conditions 2-8°C, protected from light

To prevent degradation of the

azide group and light-induced

reactions[7]
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Note: These properties are estimated and should be confirmed experimentally.

Experimental Workflow for Photoaffinity Labeling
The overall workflow for a photoaffinity labeling experiment using a 2-Azido-4-bromophenol-
derived probe can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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